Cas no 23981-48-8 (Methyl 6-Methoxy-2-naphthylacetate)

• Product Name: Methyl 6-Methoxy-2-naphthylacetate
• CAS No: 23981-48-8
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• MDL: MFCD09840967
• CID: 275428
• PubChem ID: 90324
• Update Time: 2025-06-12

Methyl 6-Methoxy-2-naphthylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-Methoxy-2-naphthylacetate
• 2-Naphthaleneaceticacid, 6-methoxy-, methyl ester
• 6-methoxy-2-Naphthaleneacetic acid methyl ester
• methyl 2-(6-methoxynaphthalen-2-yl)acetate
• Methyl 6-Methoxy-2-n
• (6-methoxy-naphthyl-(2))-acetic acid methyl ester
• (6-Methoxy-naphthyl-(2))-essigsaeure-methylester
• 6-methoxy-2-naphthylacetic acid methyl ester
• EINECS 245-968-7
• methyl 2-(6'-methoxy-2'-naphthyl)-acetate
• methyl 6-methoxy-2-naphthaleneacetate
• Methyl 6-methoxynaphthalene-2-acetate
• 23981-48-8
• NS00027526
• J-015304
• SCHEMBL1448732
• methyl2-(6-methoxynaphthalen-2-yl)acetate
• FT-0671920
• AKOS027447628
• methyl (6-methoxy-2-naphthyl)acetate
• NWIMPGMAVYLECN-UHFFFAOYSA-N
• DTXSID30178706
• methyl 2-(6-methoxy-2-naphthyl)acetate
• (6-Methoxy-naphthalen-2-yl)-acetic acid methyl ester
• DB-023627

• MDL： MFCD09840967
• Inchi： 1S/C14H14O3/c1-16-13-6-5-11-7-10(8-14(15)17-2)3-4-12(11)9-13/h3-7,9H,8H2,1-2H3
• InChI Key： NWIMPGMAVYLECN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(CC(=O)OC)C=CC=2C=1

Computed Properties

• Exact Mass: 230.09400
• Monoisotopic Mass: 230.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.149
• Melting Point: 75-77 ºC
• Boiling Point: 356.9°Cat760mmHg
• Flash Point: 148.8°C
• Refractive Index: 1.58
• PSA: 35.53000
• LogP: 2.56390
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 6-Methoxy-2-naphthylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-20°C Freezer

Additional information on Methyl 6-Methoxy-2-naphthylacetate

Recent Advances in the Study of Methyl 6-Methoxy-2-naphthylacetate (CAS: 23981-48-8) in Chemical Biology and Pharmaceutical Research

Methyl 6-Methoxy-2-naphthylacetate (CAS: 23981-48-8) is a naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its methoxy and ester functional groups, has been explored for its role in drug synthesis, enzyme inhibition, and as a precursor for bioactive molecules. Recent studies have shed light on its unique chemical properties and biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving Methyl 6-Methoxy-2-naphthylacetate is its role as an intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the efficient synthesis of naproxen derivatives, which exhibit improved pharmacokinetic profiles. The study highlighted the compound's stability under various reaction conditions, making it a versatile building block for drug development.

In addition to its synthetic applications, Methyl 6-Methoxy-2-naphthylacetate has been investigated for its potential as an enzyme inhibitor. A recent preprint on bioRxiv reported its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions, suggesting that the compound's methoxy group plays a critical role in its inhibitory activity. These findings open new avenues for the design of COX-2-targeted therapeutics.

Another notable development is the exploration of Methyl 6-Methoxy-2-naphthylacetate in photodynamic therapy (PDT). A 2024 paper in Chemical Communications described its use as a photosensitizer precursor, capable of generating reactive oxygen species (ROS) upon light irradiation. The study demonstrated its efficacy in selectively targeting cancer cells in vitro, with minimal toxicity to normal cells. This research underscores the compound's potential in oncology applications, particularly for localized tumor treatment.

Despite these promising findings, challenges remain in optimizing the bioavailability and selectivity of Methyl 6-Methoxy-2-naphthylacetate for clinical applications. Recent efforts have focused on structural modifications to enhance its pharmacological properties. For instance, a patent filed in early 2024 disclosed novel derivatives with improved solubility and tissue penetration, addressing some of the limitations observed in earlier studies.

In conclusion, Methyl 6-Methoxy-2-naphthylacetate (CAS: 23981-48-8) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications—from drug synthesis to enzyme inhibition and photodynamic therapy—highlight its versatility. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, ensuring its potential is fully realized in therapeutic development.